1H-Indazole, 5-azido-

• IUPAC Name: 5-azido-1H-indazole
• InChI: InChI=1S/C7H5N5/c8-12-10-6-1-2-7-5(3-6)4-9-11-7/h1-4H,(H,9,11)
• InChI Key: LYOBLOSSFBVVFY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1N=[N+]=[N-])C=NN2
• Molecular Formula: C7H5N5
• Molecular Weight: 159.15 g/mol

Description

1H-Indazole, 5-azido- is a derivative of indazole, which is a heterocyclic compound. Indazole-containing compounds have been investigated and applied in producing HIV protease inhibitors, serotonin receptor antagonists, aldol reductase inhibitors, and acetylcholinesterase inhibitors.

Synthesis Analysis

The synthesis of 1H-indazole has been explored through various routes. Among these methods, cyclization of ortho-substituted benzylidenehydrazine using ortho-substituted benzaldehyde as the starting material is a useful way. A new practical synthesis of 1H-indazole has been presented, where a previous mechanism for the cyclization step was proved to be nonfeasible and a hydrogen bond propelled mechanism was proposed.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 1H-indazole include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines.

Scientific Research Applications

Antihypertensive Agents: Research suggests that certain indazole derivatives exhibit antihypertensive effects by modulating blood pressure regulation pathways.

Anticancer Agents: Scientists have explored the potential of indazole-based compounds as anticancer agents. These compounds may interfere with cancer cell growth and proliferation.

Antidepressants: Indazoles have been investigated for their antidepressant properties. They may act on neurotransmitter systems involved in mood regulation.

Anti-inflammatory Agents: Some indazole derivatives exhibit anti-inflammatory activity by inhibiting pro-inflammatory pathways. These compounds could be valuable in managing inflammatory conditions.

Antibacterial Agents: Researchers have studied indazole derivatives as antibacterial agents. These compounds may target bacterial enzymes or cell wall components.

Electrochemical Radical Cyclization

An interesting recent development involves electrochemical radical Csp2–H/N–H cyclization of arylhydrazones to 1H-indazoles. .

Safety and Hazards

While specific safety and hazard information for 1H-Indazole, 5-azido- is not available, it’s important to handle all chemicals with appropriate safety measures. For instance, 1H-Indazole-5-carboxylic acid is considered hazardous and can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

5-Azido-1H-indazole, also known as 1H-Indazole, 5-azido-, is a compound that has been synthesized for various medicinal applications Indazole-containing compounds have been used as selective inhibitors of phosphoinositide 3-kinase δ for the treatment of respiratory diseases . They also have applications as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents .

Mode of Action

Indazole derivatives have been demonstrated as specific kinase inhibitors, including tyrosine kinase and serine/threonine kinases . The interaction of these compounds with their targets often results in the inhibition of the target’s function, which can lead to various downstream effects depending on the specific role of the target in cellular processes .

Biochemical Pathways

Indazole derivatives have been shown to inhibit kinases, which play crucial roles in various cellular processes . Inhibition of these kinases can affect multiple biochemical pathways, leading to a range of downstream effects.

Result of Action

The inhibition of kinases by indazole derivatives can lead to various effects at the molecular and cellular levels, depending on the specific role of the inhibited kinase .

Synthesis routes and methods

Procedure details

Neat tert-butyl nitrite (670 μL, 5633 μmol) was added to a suspension of 5-aminoindazole (500 mg, 3755 μmol) (commercially available from VWR Chemical Catalog (Order Number AAAL06705-14)) in MeCN (7 mL) at 0° C. followed by dropwise addition of trimethylsilyl azide (598 μL 4506 μmol). The mixture was stirred at 0° C. for 5 minutes room temperature for 18 hours, and at 50° C. for 24 hours. The mixture was concentrated under reduced pressure, and the resulting brown residue was absorbed onto silica gel and purified by flash chromatography (silica gel, 2% to 6% MeOH/DCM) to provide 5-azido-1H-indazole (456 mg, 76%) as a golden solid. LCMS (API-ES) m/z: 160.1 (M+H+).